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An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

L-Cyclohexylalanine (CHA) is a non-proteinogenic amino acid that has garnered significant

interest in medicinal chemistry and drug development. Its unique structural feature, a

cyclohexyl ring replacing the phenyl group of phenylalanine, imparts favorable properties such

as increased metabolic stability and modified receptor-binding affinities when incorporated into

peptides. This technical guide provides a comprehensive overview of the solubility and stability

of L-Cyclohexylalanine, presenting key data, detailed experimental methodologies, and

relevant biological pathways to support its application in pharmaceutical research.

Core Properties of L-Cyclohexylalanine
L-Cyclohexylalanine is a white to off-white crystalline solid at room temperature.[1] Its robust

physical properties, including a high melting point of 322 °C and a boiling point of

approximately 307 °C, are indicative of its thermal stability in the solid state.[2]

Solubility Profile
The solubility of L-Cyclohexylalanine is a critical parameter for its handling, formulation, and

biological application. The bulky, nonpolar cyclohexyl group significantly influences its solubility

characteristics.
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Aqueous and Organic Solvent Solubility
L-Cyclohexylalanine is described as sparingly soluble in water.[1] Quantitative analysis

indicates its solubility in water is approximately 2.5 mg/mL (14.60 mM), which may be

enhanced with sonication.[3][4] This limited aqueous solubility is a key consideration for the

preparation of stock solutions and formulations. While comprehensive quantitative data in a

wide range of organic solvents are not readily available in the literature, its predicted LogP

value of 1.91 suggests a balance of hydrophilicity and lipophilicity.[2] This implies that it will

exhibit higher solubility in polar organic solvents compared to water.

The following table summarizes the known and expected solubility of L-Cyclohexylalanine.

Solvent Solubility Remarks

Water ~2.5 mg/mL (14.60 mM)[3][4]

Sparingly soluble; sonication

may be required to achieve

dissolution.

DMSO Expected to be soluble
Commonly used solvent for

hydrophobic compounds.

Methanol Expected to be soluble Polar protic solvent.

Ethanol Expected to be soluble Polar protic solvent.

Stability Profile
Understanding the chemical stability of L-Cyclohexylalanine is essential for ensuring its integrity

during storage, formulation, and within biological systems.

Solid-State and Solution Stability
In its solid form, L-Cyclohexylalanine is highly stable, as evidenced by its high melting point.[2]

For long-term storage as a solid, temperatures of -20°C are recommended.[3]

The stability of L-Cyclohexylalanine in solution is dependent on the storage conditions. Stock

solutions should be prepared and stored under appropriate conditions to prevent degradation.

It is recommended to store aqueous stock solutions in aliquots at -80°C for up to six months or

at -20°C for up to one month to minimize degradation from repeated freeze-thaw cycles.[3]
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Metabolic Stability in Peptides
A key application of L-Cyclohexylalanine is its incorporation into peptides to enhance their

metabolic stability. Replacing natural amino acids, such as phenylalanine, with CHA can protect

the peptide backbone from rapid proteolytic degradation in vivo. This modification has been

shown to significantly increase the plasma half-life of therapeutic peptides, such as apelin

analogues, making them more viable as drug candidates.[5]

Forced Degradation
Forced degradation studies are crucial for identifying potential degradation pathways and

developing stability-indicating analytical methods.[6] While specific forced degradation data for

L-Cyclohexylalanine is not extensively published, standard stress conditions should be

evaluated as per ICH guidelines.

Table of Forced Degradation Conditions:

Stress Condition
Typical
Reagents/Conditions

Expected Outcome

Acid Hydrolysis 0.1 M - 1 M HCl, Heat
Potential for hydrolysis of the

amide bond if part of a peptide.

Base Hydrolysis 0.1 M - 1 M NaOH, Heat
Potential for hydrolysis and

racemization.

Oxidation 3-30% H₂O₂, Ambient Temp

The molecule lacks highly

susceptible moieties, but

oxidation is a standard test.

Thermal ≥ 60°C (in solution)
To assess thermal degradation

kinetics in solution.

Photostability
Exposure to UV/Vis light (ICH

Q1B)
To assess light sensitivity.

L-Cyclohexylalanine is known to be incompatible with strong oxidizing and reducing agents.

Hazardous decomposition under high heat can produce nitrogen oxides, carbon monoxide, and

carbon dioxide.
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Experimental Protocols
Detailed and validated methods are required for the accurate assessment of solubility and

stability.

Protocol 1: Determination of pH-Solubility Profile
This protocol outlines a method to determine the solubility of L-Cyclohexylalanine across a

range of pH values.
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Preparation

Experiment

Analysis

Prepare Buffers
(pH 2, 4, 6, 7.4, 9, 10)

Add excess CHA
to each buffer solution

Weigh excess L-Cyclohexylalanine

Equilibrate Samples
(e.g., 24-48h at 25°C with agitation)

Centrifuge to pellet
undissolved solid

Collect clear supernatant

Dilute supernatant
with mobile phase

Quantify concentration
via validated HPLC method

Plot Solubility (mg/mL)
vs. pH
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Method Development

Forced Degradation

Validation (ICH Guidelines)

Column Selection
(e.g., C18, 5 µm, 4.6x250 mm)

Mobile Phase Optimization
(e.g., ACN/Water gradient with buffer)

Detector Wavelength Selection
(e.g., UV scan for λmax)

Prepare stressed samples
(Acid, Base, H₂O₂, Heat, Light)

Inject stressed samples
to HPLC system

Evaluate peak purity and
resolution from degradants

Specificity

Confirm separation

Linearity & Range

Accuracy

Precision (Repeatability & Intermediate)

LOD & LOQ

Robustness
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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